molecular formula C3HCl2F5 B039136 1,1-Dichloro-1,2,3,3,3-pentafluoropropane CAS No. 111512-56-2

1,1-Dichloro-1,2,3,3,3-pentafluoropropane

Cat. No. B039136
CAS RN: 111512-56-2
M. Wt: 202.93 g/mol
InChI Key: YERASKROMPMIBM-UHFFFAOYSA-N
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Description

1,1-Dichloro-1,2,3,3,3-pentafluoropropane is a volatile derivative of propane. It has served as an HCFC replacement for the CFC, 1,1,2-trichloro-1,2,2-trifluoroethane, which was used as a cleaning agent in the aerospace and electronics industries . It is colorless and odorless .


Synthesis Analysis

1,1-Dichloro-1,2,3,3,3-pentafluoropropane is manufactured in industry by the addition of Dichlorofluoromethane to Tetrafluoroethylene .


Molecular Structure Analysis

The molecular formula of 1,1-Dichloro-1,2,3,3,3-pentafluoropropane is C3HCl2F5 .


Chemical Reactions Analysis

1,1-Dichloro-1,2,3,3,3-pentafluoropropane is chemically inert in many situations, but it can react violently with strong reducing agents such as very active metals and active metals. It can also undergo oxidation with strong oxidizing agents and under extremes of temperature .


Physical And Chemical Properties Analysis

1,1-Dichloro-1,2,3,3,3-pentafluoropropane is a clear, colorless, and odorless liquid . It has a density of 1.56 g/mL . It is slightly soluble in water .

Scientific Research Applications

  • Vapor Phase Processes : It can be used in vapor phase processes for making other fluoropropanes and chlorofluoropropenes, such as HCFC-1234, a tetrafluoropropane with higher fluorination levels (등슈성, 1997).

  • Cyclopropane Chemistry : 1,1-dichlorotrifluoro(trifluoromethyl)-cyclopropane, a related compound, is used in studying cyclopropane chemistry (Birchall et al., 1973).

  • Replacement for Trichlorofluoromethane : 1,1-Dichloro-1-fluoroethane is considered as a replacement for trichlorofluoromethane, widely used as a foam blowing agent (Kang & Lee, 1995).

  • Organic Polyvalent Chlorine Compound : 1,2-Difluoro-1,2-bis(pentafluorophenyl)dichlorane represents a new class of organic polyvalent chlorine compounds, notable for its difficult purification and high yield production (Obaleye & Sams, 1984).

  • Catalysis and Chemical Reactions : It is used in the activation of pentafluoropropane isomers, facilitating hydroarylation and Friedel-Crafts-type reactions under mild conditions (Kervarec et al., 2020).

  • Synthesis of Fluorinated Compounds : It's involved in the production of various fluorinated compounds like 1-Chloro-3,3-difluoropropadiene (Belter, 1999).

  • Study of Halogenated Compounds : Its derivatives are studied for their reaction with other chemicals under free-radical conditions (Haszeldine et al., 1974).

Safety and Hazards

1,1-Dichloro-1,2,3,3,3-pentafluoropropane is nonflammable . Inhalation of the material may be harmful, and contact may cause burns to skin and eyes . It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes .

Future Directions

As of 2015, with the phase-out of hydrochlorofluorocarbons, HCFC-225 is included in this phase-out, and applications where it was used must now be fulfilled by non-ozone-depleting substances .

properties

IUPAC Name

1,1-dichloro-1,2,3,3,3-pentafluoropropane
Source PubChem
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Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3HCl2F5/c4-2(5,7)1(6)3(8,9)10/h1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YERASKROMPMIBM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(F)(F)F)(C(F)(Cl)Cl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3HCl2F5
Record name 1,1-DICHLORO-1,2,3,3,3-PENTAFLUOROPROPANE
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DSSTOX Substance ID

DTXSID0042032
Record name 1,1-Dichloro-1,2,3,3,3-pentafluoropropane
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Molecular Weight

202.93 g/mol
Source PubChem
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Physical Description

1,1-dichloro-1,2,3,3,3-pentafluoropropane is a colorless odorless liquid. Nonflammable.
Record name 1,1-DICHLORO-1,2,3,3,3-PENTAFLUOROPROPANE
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Product Name

1,1-Dichloro-1,2,3,3,3-pentafluoropropane

CAS RN

111512-56-2
Record name 1,1-DICHLORO-1,2,3,3,3-PENTAFLUOROPROPANE
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Record name 1,1-Dichloro-1,2,3,3,3-pentafluoropropane
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Record name 1,1-Dichloropentafluoropropane
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Record name 1,1-Dichloro-1,2,3,3,3-pentafluoropropane
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Record name 1,1-DICHLOROPENTAFLUOROPROPANE
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Synthesis routes and methods

Procedure details

Until HCFC-225eb becomes available in commercial quantities, HCFC-225eb may be prepared by a standard and well-known organic synthesis technique. For example, 1,1-dichloro-1,2,3,3,3-pentafluoropropane may be prepared by reacting trifluoroethylene with dichlorodifluoromethane to produce 1,3-dichloro-1,1,2,3,3-pentafluoropropane and 1,1-dichloro-1,2,3,3,3-pentafluoropropane. The 1,1-dichloro-1,2,3,3,3-pentafluoropropane is separated from its isomer using fractional distillation and/or preparative gas chromatography. Alternatively, 225eb may be prepared by a synthesis disclosed by O. Paleta et al., Bull. Soc. Chim. Fr., (6) 920-4 (1986). The 1,1-dichloro-1,2,3,3,3-pentafluoropropane can be separated from its two isomers using fractional distillation and/or preparative gas chromatography.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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